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Nopco NXZ mineral oil defoamer properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Technical Properties of Nopco NXZ

The following table consolidates the quantitative data available from the search results. Note that some

values are listed as "typical properties" and are not official specifications [1].

Property Value | Description

Composition Mineral oil, metallic soap, and nonionic surfactant mixture [1] [2]
Appearance Light yellowish brown to amber liquid [1] [3] [2]

lonic Character Nonionic [1] [3] [2]

| Viscosity | 170 mPa-s (25°C) [1] 300-900 cps (25°C) [2] | | Specific Gravity | 0.89 (20°C) [1] 0.9 g/cm3 [3]
| | pH | 5.1 (2% aqueous dispersion) [1] 6-8 [2] | | Flash Point | 174°C [1] 195°C [2] | | Dispersibility |
Dispersible in water [1] [2] | | Hard Water Resistance | Good [1] | | Recommended Dosage | 0.1-0.3% on
emulsion solids [1] 0.2-0.6% on coating quality [2] |

Applications and Handling

¢ Primary Applications: Nopco NXZ is a metallic soap-type defoamer designed for latex and emulsion
systems. It is especially effective for acrylic, vinyl acetate, and vinyl acetate-acrylic emulsions [1]. It is
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also used in water-based paints, adhesives [1], and ink [3].

o Key Features: It is noted for its rapid foam-breaking (defoaming) and long-term foam suppression
(anti-foaming) abilities [1] [2].

¢ Handling Instructions: The product may separate after long storage and should be mixed well
before use. It can be used directly or diluted with water under mixing [1] [2].

Experimental Evaluation Methodology

One search result described a general evaluation method for testing the defoaming performance in NB latex,

which is summarized in the workflow below.
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Experimental workflow for evaluating Nopco NXZ defoaming performance, based on a diffuser stone test

[1].

Important Limitations of the Gathered Information

¢ Dated Information: The most detailed technical sheet from the manufacturer, San Nopco, is from
2019 [1]. Product formulations or specifications may have changed.

¢ Lacking Detail for Drug Development: The available data is geared toward industrial coatings,
adhesives, and latex. No information was found regarding its compatibility with pharmaceutical
development processes, regulatory compliance, or toxicity profiles, which are critical for your
audience.

¢ No Signaling Pathways: The search results did not provide information on biological signaling
pathways, so generating related diagrams is not possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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